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Compound of Interest

Compound Name: Euchrestaflavanone B

Cat. No.: B161673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed, step-by-step guide for the total synthesis of

Euchrestaflavanone B, a prenylated flavanone with potential biological activities. The

synthesis involves a convergent approach, preparing two key aromatic precursors followed by

their condensation and subsequent cyclization.

Overall Synthetic Scheme
The total synthesis of Euchrestaflavanone B is proposed via a four-step sequence starting

from commercially available materials. The key transformations include the synthesis of two

prenylated aromatic precursors, followed by a Claisen-Schmidt condensation to form a

chalcone intermediate, which then undergoes an intramolecular cyclization to yield the final

flavanone product.
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Synthesis of Precursor 1

Synthesis of Precursor 2

Final AssemblyPhloroglucinol 2',4',6'-Trihydroxy-
acetophenone

 Acetic Anhydride,
BF3·OEt2 2',4',6'-Trihydroxy-

3'-prenylacetophenone
(Precursor 1)

 Prenyl Bromide,
K2CO3, Acetone

Diprenylated
2'-Hydroxychalcone

 Claisen-Schmidt
Condensation

p-Hydroxy-
benzaldehyde

4-(Prenyloxy)-
benzaldehyde

 Prenyl Bromide,
K2CO3, Acetone

4-Hydroxy-3-
prenylbenzaldehyde

(Precursor 2)

 Claisen Rearrangement
(Heat)

Euchrestaflavanone B

 Intramolecular
Cyclization

(Acid or Base)

Phloroglucinol

2',4',6'-Trihydroxyacetophenone

Acetic Anhydride BF3·OEt2

p-Hydroxybenzaldehyde

4-(Prenyloxy)benzaldehyde

Prenyl Bromide K2CO3, Acetone

2',4',6'-Trihydroxy-
3'-prenylacetophenone

Diprenylated
2'-Hydroxychalcone

4-Hydroxy-3-
prenylbenzaldehyde KOH, Ethanol
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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